Cas no 1822863-11-5 (5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole
• CAS No: 1822863-11-5
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 5719416
• PubChem ID: 89827197
• Update Time: 2025-06-08

5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• starbld0012752
• SCHEMBL15288787
• F1907-2137
• 1822863-11-5
• 5-(4,4-difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole
• AKOS026707514
• 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole

• Inchi： 1S/C7H9F2N3O/c1-4-11-6(13-12-4)5-2-7(8,9)3-10-5/h5,10H,2-3H2,1H3
• InChI Key： IXUCDALWVYEDAJ-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2=NC(C)=NO2)C1)F

Computed Properties

• Exact Mass: 189.07136824g/mol
• Monoisotopic Mass: 189.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51Ų

Additional information on 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole

Comprehensive Overview of 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole (CAS No. 1822863-11-5)

The compound 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole (CAS No. 1822863-11-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropyrrolidine moiety and the 1,2,4-oxadiazole ring, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids and amides, which could enhance metabolic stability and bioavailability in therapeutic agents.

In recent years, the demand for fluorinated compounds like 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole has surged due to their ability to modulate physicochemical properties such as lipophilicity and membrane permeability. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecular optimization is critical. The compound’s CAS No. 1822863-11-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the incorporation of difluoropyrrolidine into the 1,2,4-oxadiazole scaffold presents intriguing challenges and opportunities. The electron-withdrawing effects of fluorine atoms can influence the reactivity of adjacent functional groups, enabling selective transformations. This property is particularly valuable in the design of kinase inhibitors and GPCR modulators, two hot topics in medicinal chemistry. Additionally, the compound’s methyl-substituted oxadiazole ring may contribute to improved metabolic stability, a key consideration in drug candidate optimization.

The versatility of 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole extends beyond pharmaceuticals. Its potential applications in agrochemicals, such as herbicides and fungicides, are being explored due to its structural resemblance to bioactive motifs. The difluoropyrrolidine unit, in particular, is known to enhance binding affinity to biological targets, making it a valuable building block for crop protection agents. This dual utility in human health and agriculture underscores the compound’s broad industrial significance.

Analytical characterization of CAS No. 1822863-11-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are critical for reproducibility in research. The rise of AI-driven drug discovery platforms has further amplified interest in such molecules, as they can be virtually screened against vast libraries of biological targets. Searches for “difluoropyrrolidine derivatives” and “oxadiazole-based therapeutics” have spiked in platforms like PubMed and Google Scholar, highlighting their relevance in modern science.

In conclusion, 5-(4,4-Difluoropyrrolidin-2-yl)-3-methyl-1,2,4-oxadiazole represents a compelling example of how fluorine chemistry and heterocyclic design converge to address contemporary challenges in life sciences. Its CAS No. 1822863-11-5 serves as a gateway for researchers exploring its multifaceted applications, from drug development to sustainable agriculture. As the scientific community continues to prioritize molecular innovation, this compound is poised to play a pivotal role in shaping future breakthroughs.